Cas no 952-97-6 (4-Nitrophenyl phenyl sulfide)

4-Nitrophenyl phenyl sulfide (CAS 5294-28-0) is an organosulfur compound characterized by a sulfide linkage bridging a nitrophenyl and a phenyl group. This yellow crystalline solid is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and as a precursor for functionalized aromatic compounds. Its nitro group enhances reactivity in nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular architectures. The compound exhibits moderate stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory settings. Its well-defined structure and predictable reactivity profile contribute to its utility in pharmaceutical and materials science research applications.
4-Nitrophenyl phenyl sulfide structure
4-Nitrophenyl phenyl sulfide structure
Product Name:4-Nitrophenyl phenyl sulfide
CAS No:952-97-6
MF:C12H9NO2S
MW:231.270361661911
MDL:MFCD00024700
CID:83248
PubChem ID:13720
Update Time:2025-06-14

4-Nitrophenyl phenyl sulfide Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl phenyl sulfide
    • 4-Nitrodiphenyl Sulfide
    • 1-nitro-4-phenylsulfanylbenzene
    • 4-Nitrophenyl Phenyl
    • 4-Nitrophenol phenyl sulphide
    • 1-Nitro-4-(phenylthio)benzene (ACI)
    • Sulfide, p-nitrophenyl phenyl (6CI, 7CI, 8CI)
    • (4-Nitrophenyl)(phenyl)sulfane
    • (4-Nitrophenyl)phenylsulphide
    • 1-Nitro-4-phenylsulfanyl-benzene
    • 4-(Phenylthio)nitrobenzene
    • 4-Nitro-1-(phenylthio)benzene
    • NSC 87341
    • p-Nitrodiphenyl sulfide
    • p-Nitrophenyl phenyl sulfide
    • Phenyl 4-nitrophenyl sulfide
    • Phenyl p-nitrophenyl sulfide
    • AS-38165
    • 1-Nitro-4-(phenylsulfanyl)benzene
    • MFCD00024700
    • 4-06-00-01694 (Beilstein Handbook Reference)
    • NS00040443
    • EINECS 213-462-5
    • CCRIS 3887
    • Benzene, 1-nitro-4-(phenylthio)-
    • 952-97-6
    • A6UNS7FMA7
    • SCHEMBL268150
    • 4-Nitrophenyl phenyl sulphide
    • SULFIDE, p-NITROPHENYL PHENYL
    • NSC87341
    • NCIOpen2_005248
    • Phenyl-p-nitrophenyl sulfide
    • AKOS005216932
    • Phenyl p-nitrophenylsulfide
    • Benzene,1-nitro-4-(phenylthio)-
    • DTXSID50241784
    • 4-(Nitrophenyl) phenyl sulfide
    • 4-NO2TE
    • DB-057573
    • CS-0204892
    • 1-Nitro-4-(phenylthio)benzene
    • NSC-87341
    • DTXCID80164275
    • UNII-A6UNS7FMA7
    • 4-Nitrodiphenyl thioether
    • BRN 1912782
    • 4-Nitrophenyl phenyl sulfide, 97%
    • STK697629
    • MDL: MFCD00024700
    • Inchi: 1S/C12H9NO2S/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9H
    • InChI Key: RJCBYBQJVXVVKB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(SC2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 231.03500
  • Monoisotopic Mass: 231.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 71.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2840 (rough estimate)
  • Melting Point: 52-55 ºC
  • Boiling Point: 396.8°Cat760mmHg
  • Flash Point: 193.8°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 71.12000
  • LogP: 4.26920
  • Solubility: Not determined

4-Nitrophenyl phenyl sulfide Security Information

4-Nitrophenyl phenyl sulfide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

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    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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4-Nitrophenyl phenyl sulfide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide ,  Tetrahydrofuran ;  5 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Syntheses of aryl thioethers via aromatic substitution of aryl halides at 0 to 25°C
Tsuzaki, Marina; Ando, Shin; Ishizuka, Tadao, Chemical & Pharmaceutical Bulletin, 2023, 71(7), 620-623

Production Method 2

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Copper (immobilized on SBA-15) ;  6 h, 60 °C
Reference
Copper(0) nanoparticles immobilized on SBA-15: a versatile recyclable heterogeneous catalyst for solvent and ligand free C-S coupling reaction from diverse substrates
Samanta, Partha Kumar; Biswas, Rima; Bhaduri, Samanka Narayan; Ray, Shounak; Biswas, Papu, Microporous and Mesoporous Materials, 2021, 323,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Silica ,  Nickel ferrite Solvents: Water ;  20 h, 90 °C
Reference
Silica Functionalized Magnetic Nickel Ferrite Nanoparticles as an Efficient Recyclable Catalyst for S-Arylation in Aqueous Medium
Iqubal, Asif Md.; Islam, Sk. Safikul; Ghosh, Kajari; Molla, Rostam Ali; Kamaluddin; et al, Journal of Inorganic and Organometallic Polymers and Materials, 2017, 27(6), 1730-1739

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: 1627340-22-0 Solvents: Dimethylformamide ;  2 h, 70 °C
Reference
Nickel-Schiff base complex catalyzed C-S cross-coupling of thiols with organic chlorides
Gogoi, Prasanta; Hazarika, Sukanya; Sarma, Manas J.; Sarma, Kuladip; Barman, Pranjit, Tetrahedron, 2014, 70(41), 7484-7489

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylacetamide ;  1 h, 50 °C
Reference
Oxime ester useful for photopolymerization initiator with good sensitivity
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Production Method 6

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  S8 Catalysts: Copper iron oxide (CuFe2O4) Solvents: Polyethylene glycol ;  10 h, 80 °C
Reference
CuFe2O4 magnetic nanoparticle catalyzed odorless synthesis of sulfides using phenylboronic acid and aryl halides in the presence of S8
Amiri, Kamran; Rostami, Amin; Rostami, Abed, New Journal of Chemistry, 2016, 40(9), 7522-7528

Production Method 7

Reaction Conditions
1.1 Solvents: Hexamethylphosphoramide
Reference
Reactions of organometallic compounds catalyzed by transition metal complexes. XV. Preparation of esters of thiocarboxylic acids by catalytic carbonylation of aryl iodides and triethyltin sulfides
Gulevich, Yu. V.; Bumagin, N. A.; Beletskaya, I. P., Zhurnal Organicheskoi Khimii, 1988, 24(10), 2126-32

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 1928787-86-3 Solvents: Ethanol ;  6 h, 80 °C
Reference
Cerium catalyst promoted C-S cross-coupling: synthesis of thioethers, dapsone and RN-18 precursors
Tavares, Jose M. da C. Junior; da Silva, Caren D. G.; dos Santos, Beatriz F.; Souza, Nicole S.; de Oliveira, Aline R.; et al, Organic & Biomolecular Chemistry, 2019, 17(47), 10103-10108

Production Method 9

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide ,  3,5-Dimethyl-1-[(phenylseleno)methyl]-1H-pyrazole Solvents: Dimethyl sulfoxide ;  6 h, 110 °C
Reference
New arylselanylpyrazole-copper catalysts: Highly efficient catalytic system for C-Se and C-S coupling reactions
Coelho, Felipe Lange; Dresch, Lucielle Codeim; Stieler, Rafael ; Campo, Leandra Franciscato; Schneider, Paulo Henrique, Catalysis Communications, 2019, 121, 19-26

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: 2144800-61-1 Solvents: Dimethylformamide ;  6 - 8 h, 80 °C
1.2 Solvents: Ethyl acetate
Reference
Carbon-sulphur cross coupling reactions catalyzed by nickel-based coordination polymers based on metalloligands
Kumar, Gulshan; Hussain, Firasat; Gupta, Rajeev, Dalton Transactions, 2017, 46(43), 15023-15031

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Copper Solvents: Toluene ;  60 h, 5 bar, 130 °C
Reference
Copper Nanoparticles Stabilized in a Porous Chitosan Aerogel as a Heterogeneous Catalyst for C-S Cross-coupling
Frindy, Sana; El Kadib, Abdelkrim; Lahcini, Mohamed; Primo, Ana; Garcia, Hermenegildo, ChemCatChem, 2015, 7(20), 3307-3315

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Sodium oxide ,  Copper oxide (CuO) ,  Alumina ,  Tetrapropylammonium hydroxide ,  Silica Solvents: Dimethyl sulfoxide ;  12 h, 100 °C
Reference
High activity and stability in the cross-coupling of aryl halides with disulfides over Cu-doped hierarchically porous zeolite ZSM-5
Fu, Wenqian; Liu, Taotao; Fang, Zhongxue; Ma, Yuli; Zheng, Xiang; et al, Chemical Communications (Cambridge, 2015, 51(27), 5890-5893

Production Method 13

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ;  21 h, 110 °C
Reference
Copper-Catalyzed Cross-Coupling Reaction of Thiols with Aryl Iodides under Ligand-Free Conditions
Huang, Yu-Ting; Tsai, Wan-Ting; Badsara, Satpal Singh; Chan, Chien-Ching; Lee, Chin-Fa, Journal of the Chinese Chemical Society (Weinheim, 2014, 61(9), 967-974

Production Method 14

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Acetonitrile ;  24 h, 15 - 20 °C
Reference
TBAF-catalyzed facile synthesis of unsymmetrical diaryl thioethers via mild SNAr reactions
Yu, Baohua; Zang, Xufeng; Yu, Xiaochun; Xu, Qing, Journal of Chemical Research, 2010, 34(6), 351-353

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylacetamide ;  1 h, 50 °C
Reference
Oxime ester compound useful for photopolymerization initiator with good sensitivity
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Production Method 16

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylacetamide ;  1 h, 50 °C
Reference
Oxime ester compounds, photopolymerization initiators containing them, and photosensitive compositions and alkali-developable photosensitive resin compositions containing the initiators
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Production Method 17

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Dimethyl sulfoxide ;  10 min, 80 °C
Reference
Aromatic nucleophilic polysubstitution by sequential SRN1 reactions
Beugelmans, Rene; Chbani, Mohamed, Bulletin de la Societe Chimique de France, 1995, 132(3), 290-305

Production Method 18

Reaction Conditions
1.1 Catalysts: Reline ;  1.5 h, 80 °C
Reference
Deep Eutectic Solvent: An Efficient and Recyclable Catalyst for Synthesis of Thioethers.
Pant, Preeti L.; Shankarling, Ganapati S., ChemistrySelect, 2017, 2(25), 7645-7650

Production Method 19

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium fluoride ,  S8 Catalysts: Copper Solvents: Dimethylformamide ;  11 h, 80 °C
Reference
Cu-ZSM5 as reusable catalyst for the one-pot, odorless and ligand-free C-S bond formation
Amiri, Kamran; Rostami, Amin; Samadi, Saadi; Rostami, Abed, Catalysis Communications, 2016, 86, 108-112

Production Method 20

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Copper Solvents: Dimethylformamide ;  24 h, 130 °C
Reference
Maghemite-Copper Nanocomposites: Applications for Ligand-Free Cross-Coupling (C-O, C-S, and C-N) Reactions
Sharma, Rakesh K.; Gaur, Rashmi; Yadav, Manavi; Rathi, Anuj K.; Pechousek, Jiri; et al, ChemCatChem, 2015, 7(21), 3495-3502

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Comprehensive Analysis of 4-Nitrophenyl phenyl sulfide (CAS No. 952-97-6): Properties, Applications, and Industry Insights

4-Nitrophenyl phenyl sulfide (CAS No. 952-97-6) is a sulfur-containing organic compound with significant relevance in synthetic chemistry and material science. Characterized by its molecular formula C12H9NO2S, this yellow crystalline solid exhibits unique chemical properties due to the presence of both nitro and phenyl sulfide functional groups. Researchers frequently explore its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. The compound’s stability and reactivity make it a valuable building block for cross-coupling reactions and ligand design in catalytic systems.

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